5-Oxo-4-propan-2-ylmorpholine-3-carboxylic acid

• IUPAC Name: 5-oxo-4-propan-2-ylmorpholine-3-carboxylic acid
• InChI: InChI=1S/C8H13NO4/c1-5(2)9-6(8(11)12)3-13-4-7(9)10/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key: HZEXMNWJXBRPGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(COCC1=O)C(=O)O
• Molecular Formula: C8H13NO4
• Molecular Weight: 187.19 g/mol
• CAS No.: 1516529-24-0

Description

5-Oxo-4-propan-2-ylmorpholine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H13NO4 and its molecular weight is 187.195. The purity is usually 95%.
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Scientific Research Applications

Advanced Reaction Products and Structural Elucidation

• Identification of Advanced Reaction Products : Shimozu et al. (2009) identified novel ONE-cysteine adducts, including prominent 2-cyclopentenone derivatives originating from initial Michael adducts, providing insights into sulfhydryl modification by reactive aldehydes (Shimozu, T. Shibata, M. Ojika, & K. Uchida, 2009).

Heterocyclic Derivative Syntheses

• Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation : Bacchi et al. (2005) explored the catalytic reactions to yield various heterocyclic derivatives such as tetrahydrofuran and oxazoline, demonstrating synthetic methodologies that could be applicable for the synthesis of morpholine derivatives (Bacchi, M. Costa, Nicola Della Ca’, B. Gabriele, G. Salerno, & Silvia Cassoni, 2005).

Synthesis of Bridged Bicyclic Morpholine Amino Acids

• Compact Modules for Medicinal Chemistry : Kou et al. (2017) depicted the synthesis of novel morpholine amino acids, potentially useful for modifying drug candidates' physicochemical and pharmacokinetic properties (Kou, Wei Zhu, Haixia Liu, Hong C Shen, Jie Wu, & Taishan Hu, 2017).

Synthesis and Transformations of Polysubstituted Morpholine Carboxylic Acids

• Trans- and Cis-3,4-Disubstituted Morpholines : Burdzhiev et al. (2014) prepared a series of trans- and cis-3,4-disubstituted 5-oxomorpholine-2-carboxylic acids by cyclocondensation, highlighting transformations that lead to novel derivatives with potential pharmacological applications (Burdzhiev, E. Stanoeva, B. Shivachev, & R. Nikolova, 2014).

Mechanism of Action

If the compound is biologically active, studies may be conducted to determine how it interacts with biological systems.

Safety and Hazards

Material safety data sheets (MSDS) provide information on the hazards associated with a compound, its safe handling procedures, and measures to take in case of exposure.

Future Directions

This involves a discussion of potential future research directions, such as new synthetic routes, potential applications, and areas that need further investigation.